Cas no 10101-41-4 (Calcium sulfate dihydrate)

Calcium sulfate dihydrate (CaSO₄·2H₂O), commonly known as gypsum, is a naturally occurring mineral with a wide range of industrial and technical applications. Its key advantages include high purity, stability, and versatility. In construction, it serves as a binder in plaster and drywall due to its excellent fire resistance and soundproofing properties. In agriculture, it acts as a soil conditioner, improving water infiltration and providing essential calcium and sulfur nutrients. The pharmaceutical and food industries utilize its non-toxic, inert nature as a desiccant or filler. Its predictable hydration and dehydration behavior further enhance its utility in controlled-release formulations and specialty ceramics.
Calcium sulfate dihydrate structure
Calcium sulfate dihydrate structure
Product name:Calcium sulfate dihydrate
CAS No:10101-41-4
MF:CaH4O6S
MW:172.1712
MDL:MFCD00149625
CID:48375

Calcium sulfate dihydrate Chemical and Physical Properties

Names and Identifiers

    • Calcium Sulfate Dihydrate
    • gypsum
    • ACS
    • alabaster
    • annaline
    • CalciuM Sulfate (AS)
    • gypse
    • lightspar
    • Mineral white
    • Native calciuM sulfate
    • Precipitated calciuM sulfate
    • SATIN SPAR
    • satinite
    • TERRA ALBA
    • Pigment White 25
    • selenite
    • c.i. 77231
    • Phosphogypsum
    • Landplaster
    • Gypsite
    • GIPS
    • Compactrol
    • Primoplast
    • Gypsum stone
    • Light spar
    • Duracal Cemen
    • Tiger Kencoat
    • Magnesia White
    • Crystacal R
    • Gypsum (Ca(SO4).2H2O)
    • CoCoat T
    • G 6 (refractory
    • SK (mineral)
    • G 75 (mineral
    • G 16 (gypsum
    • Calcium sulfate, dihydrate
    • Sulfuric acid, calcium salt (1:1), dihydrate
    • PE 20A
    • Sulfuric acid, calcium(2+) salt, dihydrate
    • MFC
    • Calcium sulfate dihydrate
    • MDL: MFCD00149625
    • Inchi: 1S/Ca.H2O4S.2H2O/c;1-5(2,3)4;;/h;(H2,1,2,3,4);2*1H2/q+2;;;/p-2
    • InChI Key: PASHVRUKOFIRIK-UHFFFAOYSA-L
    • SMILES: [Ca+2].S(=O)(=O)([O-])[O-].O([H])[H].O([H])[H]

Computed Properties

  • Exact Mass: 171.93500
  • Monoisotopic Mass: 135.91432
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 62.2
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 90.6
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Colorless monoclinic crystalline powder. Glass luster.
  • Density: 2.32
  • Melting Point: 128°C -1.5H₂O
  • Boiling Point: 163°C -2H₂O
  • Flash Point: 163°C -2H₂O
  • Refractive Index: 1.5248
  • PH: 7.0 (50g/l, H2O, 20℃)(slurry)
  • Solubility: H2O: 0.01 M at 20 °C, clear, colorless
  • Water Partition Coefficient: 2 g/L (20 ºC)
  • Stability/Shelf Life: Stable. Incompatible with aluminium, strong acids.
  • PSA: 107.10000
  • LogP: -0.38580
  • Sensitiveness: Hygroscopic
  • Merck: 14,1706
  • Solubility: Slightly soluble in hot water 2 g/l (20 º C). Soluble in hydrochloric acid, alcohol and most organic solvents.

Calcium sulfate dihydrate Security Information

Calcium sulfate dihydrate Customs Data

  • HS CODE:28332990
  • Customs Data:

    China Customs Code:

    28332990

Calcium sulfate dihydrate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
33301-1kg
Calcium sulfate dihydrate, 99%
10101-41-4 99%
1kg
¥547.00 2022-07-19
TRC
C145680-50g
Calcium Sulfate Dihydrate
10101-41-4
50g
$ 75.00 2022-06-06
TRC
C145680-25000mg
Calcium Sulfate Dihydrate
10101-41-4
25g
$ 69.00 2023-04-18
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
12056-1KG
10101-41-4
1KG
¥688.31 2023-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C804293-10kg
Calcium sulfate dihydrate
10101-41-4 AR,99%
10kg
364.00 2021-05-17
TRC
C145680-50 g
Calcium Sulfate Dihydrate
10101-41-4
50g
75.00 2021-08-15
TRC
C145680-25g
Calcium Sulfate Dihydrate
10101-41-4
25g
$ 68.00 2023-09-08
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
255548-1KG
Calcium sulfate dihydrate
10101-41-4 98%
1kg
¥1547.26 2024-12-25
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
255548-100G
Calcium sulfate dihydrate
10101-41-4 98%
100g
¥431.2 2024-12-25
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
12056-6X1KG
Calcium sulfate dihydrate
10101-41-4 puriss., meets analytical specification of NF, E 516, 99.0-101.0% (based on anhydrous substance)
6X1KG
2974.44 2021-05-12

Additional information on Calcium sulfate dihydrate

Properties and Applications of Calcium sulfate dihydrate (CAS No. 10101-41-4)

Calcium sulfate dihydrate, with the chemical formula CaSO₄·2H₂O, is a widely recognized inorganic compound that has found extensive applications across various industries due to its unique physical and chemical properties. This compound, also known as gypsum, is naturally occurring and is mined from deposits worldwide. Its versatility stems from its relatively high stability, solubility characteristics, and reactivity under specific conditions, making it indispensable in pharmaceuticals, construction, and industrial processes.

The molecular structure of Calcium sulfate dihydrate consists of calcium ions (Ca²⁺) and sulfate ions (SO₄²⁻) combined with water molecules. This crystalline structure contributes to its hygroscopic nature, meaning it can absorb moisture from the air, which is a key factor in its use as a desiccant in certain applications. The compound exists in different forms, but the dihydrate variant is the most common and commercially available.

In the pharmaceutical industry, Calcium sulfate dihydrate plays a crucial role as an excipient and in drug formulation. Its primary use is as a bulking agent and filler in tablets and capsules, ensuring uniform dosage distribution. Additionally, its mild laxative properties make it useful in constipation treatments. Recent studies have highlighted its potential in wound healing applications, where its ability to maintain moisture balance promotes faster tissue regeneration. The compound's biocompatibility and low toxicity have been further validated through clinical trials, reinforcing its safety profile for medical use.

The construction sector extensively utilizes Calcium sulfate dihydrate due to its properties as a fire retardant and soil stabilizer. When used in plasters and wallboards, it enhances fire resistance by releasing water upon heating, thereby cooling the surrounding material. In agriculture, it serves as a soil amendment to adjust pH levels and provide essential calcium for plant growth. The compound's role in sustainable agriculture has been a focus of recent research, particularly in developing eco-friendly methods for improving soil fertility without relying on synthetic chemicals.

Industrial applications of Calcium sulfate dihydrate are diverse and significant. It is used as a raw material in the production of plaster of Paris, which is widely employed in construction and artistic modeling. The compound's solubility characteristics also make it valuable in water treatment processes, where it helps remove impurities by precipitating contaminants. Furthermore, advancements in nanotechnology have opened new avenues for its use; researchers are exploring nanoscale calcium sulfate for drug delivery systems due to its ability to encapsulate active pharmaceutical ingredients effectively.

The environmental impact of using Calcium sulfate dihydrate has been a subject of increasing interest. Studies have shown that it is biodegradable and does not contribute to environmental pollution when disposed of properly. Its extraction and processing methods have also been optimized to minimize ecological footprints. For instance, waste generated from flue gas desulfurization processes can be repurposed into calcium sulfate products, creating a circular economy approach that reduces waste while meeting industrial demand.

The future prospects for Calcium sulfate dihydrate are promising, with ongoing research focusing on expanding its applications beyond traditional uses. Innovations in material science are exploring its potential as a component in sustainable building materials that offer enhanced durability and energy efficiency. In medicine, the development of novel drug delivery systems using nanostructured calcium sulfate could revolutionize targeted therapies. As regulatory frameworks evolve to encourage green chemistry practices, the demand for environmentally friendly alternatives like calcium sulfate is expected to rise.

In conclusion, Calcium sulfate dihydrate (CAS No. 10101-41-4) is a multifaceted compound with broad industrial and pharmaceutical applications. Its unique properties make it invaluable in various sectors, from construction to healthcare. With continuous advancements in research and technology, the potential uses for this compound are likely to expand even further, solidifying its role as an essential material in modern society.

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Suzhou Senfeida Chemical Co., Ltd
(CAS:10101-41-4)Calcium sulfate dihydrate
sfd10928
Purity:99.9%
Quantity:200kg
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